![molecular formula C14H18BrNO4 B2797435 2-bromo-N-((4-hydroxytetrahydro-2H-pyran-4-yl)methyl)-5-methoxybenzamide CAS No. 1351591-66-6](/img/structure/B2797435.png)
2-bromo-N-((4-hydroxytetrahydro-2H-pyran-4-yl)methyl)-5-methoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-bromo-N-((4-hydroxytetrahydro-2H-pyran-4-yl)methyl)-5-methoxybenzamide, also known as BMTB, is a synthetic compound that has gained significant attention in the field of neuroscience research due to its potential therapeutic applications. BMTB is a small molecule that has been shown to modulate ion channels in the brain, making it a promising candidate for the treatment of neurological disorders such as epilepsy and chronic pain.
Scientific Research Applications
Organic Synthesis and Chemical Reactions
Research on similar compounds focuses on the development of new synthetic routes and chemical transformations. For instance, studies have explored bromomethoxylation reactions of methoxymethyltetrahydropyran and subsequent chemical modifications to yield various organic compounds (F. Sweet & R. Brown, 1968). These methodologies can be applied in the synthesis of complex molecules, including those with potential pharmaceutical applications.
Biomedical Applications
Compounds structurally related to the query have been investigated for their biomedical applications. For example, a study on 3-(4-bromophenyl)-4-{3-hydroxy-6-(hydroxymethyl)-4-oxo-4H-pyran-2-ylmethyl}isoxazol-5(2H)-one demonstrated its promise for regulating inflammatory diseases, highlighting the potential of similar compounds in biomedical research (Y. E. Ryzhkova et al., 2020).
Photodynamic Therapy for Cancer Treatment
Another application area is in the development of photosensitizers for photodynamic therapy, a treatment modality for cancer. Compounds with structural similarities have been synthesized and characterized for their photophysical and photochemical properties, indicating their potential as photosensitizers (M. Pişkin et al., 2020).
Drug Discovery and Development
In drug discovery, related compounds have been explored as intermediates in the synthesis of pharmacologically active molecules. For instance, the practical synthesis of an orally active CCR5 antagonist involved the use of tetrahydro-2H-pyran derivatives, underlining the importance of these compounds in the development of new drugs (T. Ikemoto et al., 2005).
properties
IUPAC Name |
2-bromo-N-[(4-hydroxyoxan-4-yl)methyl]-5-methoxybenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18BrNO4/c1-19-10-2-3-12(15)11(8-10)13(17)16-9-14(18)4-6-20-7-5-14/h2-3,8,18H,4-7,9H2,1H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DEYYBTUMPBCUQN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)Br)C(=O)NCC2(CCOCC2)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18BrNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-bromo-N-((4-hydroxytetrahydro-2H-pyran-4-yl)methyl)-5-methoxybenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.